2-chloro-N-{5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl}pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-(5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H6Cl2N4OS/c13-8-4-3-7-11(17-8)20-12(16-7)18-10(19)6-2-1-5-15-9(6)14/h1-5H,(H,16,18,19)
• InChI Key: JNHKXUGJFYSWPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=NC3=C(S2)N=C(C=C3)Cl
• Molecular Formula: C12H6Cl2N4OS
• Molecular Weight: 325.2 g/mol

Description

“2-chloro-N-{5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl}pyridine-3-carboxamide” is a complex organic compound. It contains a thiazolo[5,4-b]pyridine core, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Mechanism of Action

Thiazolo[5,4-b]pyridine derivatives have been found to exhibit potent inhibitory activity against phosphoinositide 3-kinase (PI3K), an enzyme involved in cellular functions such as cell growth and proliferation. The N-heterocyclic core of these compounds is directly involved in binding to the kinase through key hydrogen bond interactions.

Future Directions

Thiazolo[5,4-b]pyridine derivatives have shown promise in medicinal chemistry due to their potent biological activities. Future research could focus on further exploring the biological activities of these compounds and developing them into effective therapeutic agents.